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Compound of Interest

Compound Name: Quinoxyfen-d4

Cat. No.: B12415389 Get Quote

An In-depth Technical Guide on the Physical Characteristics of Quinoxyfen-d4

For researchers, scientists, and drug development professionals, this guide provides a

comprehensive overview of the known physical and chemical properties of Quinoxyfen-d4.

This deuterated analog of the fungicide Quinoxyfen is primarily utilized as an internal standard

in analytical testing.

Physicochemical Data
The following table summarizes the key physical and chemical properties of Quinoxyfen-d4,

compiled from various chemical suppliers and databases.
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Property Value

Chemical Name
5,7-dichloro-4-(2,3,5,6-tetradeuterio-4-fluoro-

phenoxy)quinoline[1]

Molecular Formula C₁₅D₄H₄Cl₂FNO[1]

Molecular Weight 312.16 g/mol [1][2][3]

Accurate Mass 311.0218 Da

Appearance White to Off-White Solid

Purity >95% (as determined by HPLC)

Solubility Soluble in DMSO at 10 mM

Storage Condition Recommended storage at +4°C

CAS Number 124495-18-7

SMILES Notation
[2H]c1c([2H])c(Oc2ccnc3cc(Cl)cc(Cl)c23)c([2H])

c([2H])c1F

InChI Key

InChI=1S/C15H8Cl2FNO/c16-9-7-12(17)15-

13(8-9)19-6-5-14(15)20-11-3-1-10(18)2-4-

11/h1-8H/i1D,2D,3D,4D

Experimental Protocols
Detailed, publicly available experimental protocols for the specific synthesis, purification, and

analytical method development of Quinoxyfen-d4 are limited. As a stable isotope-labeled

standard, its primary application lies in quantitative analysis, often using techniques like gas

chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry

(LC-MS) for the detection of Quinoxyfen in environmental and agricultural samples. The purity

of the standard is typically verified by the manufacturer using High-Performance Liquid

Chromatography (HPLC).

Structural Visualization

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.lgcstandards.com/GG/en/Quinoxyfen-d4/p/TRC-Q765502
https://www.lgcstandards.com/GG/en/Quinoxyfen-d4/p/TRC-Q765502
https://www.lgcstandards.com/GG/en/Quinoxyfen-d4/p/TRC-Q765502
https://immunomart.com/product/quinoxyfen-d4/
https://www.lgcstandards.com/IT/it/Quinoxyfen-d4/p/TRC-Q765502
https://www.benchchem.com/product/b12415389?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12415389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The chemical structure of Quinoxyfen-d4, illustrating the positions of the four deuterium atoms

on the fluorophenoxy ring, is provided below.

Caption: Chemical structure of Quinoxyfen-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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